Cas no 2138018-76-3 (1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine)

• Product Name: 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine
• CAS No: 2138018-76-3
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5921649
• PubChem ID: 165867915
• Update Time: 2025-10-31

1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylpyridin-4-yl)-2,3-dimethylpiperazine
• 2138018-76-3
• EN300-781896
• 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine

• Inchi： 1S/C13H21N3/c1-9-7-14-8-10(2)13(9)16-6-5-15-11(3)12(16)4/h7-8,11-12,15H,5-6H2,1-4H3
• InChI Key： SEGAJXKXEZZCEB-UHFFFAOYSA-N
• SMILES： N1(C2C(=CN=CC=2C)C)CCNC(C)C1C

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine

1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine: A Comprehensive Overview

The compound 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine (CAS No. 2138018-76-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a piperazine backbone, both of which are functional groups with well-documented chemical properties. The presence of methyl groups at specific positions further enhances its chemical versatility and stability.

Recent studies have highlighted the importance of 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine in the development of advanced materials and pharmaceuticals. Its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry. For instance, researchers have explored its use in creating metal-organic frameworks (MOFs) that exhibit exceptional catalytic activity and selectivity in organic transformations.

The synthesis of 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by its coupling with the piperazine moiety. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine has shown promise in the field of drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures that can encapsulate therapeutic agents, enhancing their bioavailability and targeting efficiency. Additionally, its biocompatibility has been validated in preclinical studies, paving the way for potential use in medical applications.

The chemical stability of 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine under various environmental conditions is another key attribute that makes it suitable for industrial applications. Its resistance to thermal degradation and oxidative stress has been demonstrated in recent experiments, making it a reliable choice for high-performance materials.

From a structural perspective, the molecule's pyridine ring contributes to its aromatic stability and electronic properties, while the piperazine backbone provides flexibility and hydrogen bonding capabilities. These features collectively enhance its reactivity and functionality in diverse chemical environments.

Recent research has also focused on the electrochemical properties of 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine, particularly its role as an electrode material in energy storage devices such as supercapacitors and batteries. Its high conductivity and capacitance make it a strong candidate for next-generation energy solutions.

In conclusion, 1-(3,5-Dimethylpyridin-4-yl)-2,3-dimethylpiperazine (CAS No. 2138018-76-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties continue to drive innovative research and development efforts worldwide.